Cas no 20766-85-2 (6-Acrylamidohexanoic Acid)

• Product Name: 6-Acrylamidohexanoic Acid
• CAS No: 20766-85-2
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD06804452
• CID: 910495
• PubChem ID: 87558305
• Update Time: 2025-06-14

6-Acrylamidohexanoic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Acrylamidohexanoic Acid
• 6-(prop-2-enoylamino)hexanoic acid
• 6-N-acryalmidohexanoic acid
• Acryloyl-6-aminocaproic acid
• N-acryloyl-6-aminocaproic acid
• N-acryloyl-6-aminohexanoic acid
• 6-ACRYLAMIDOHEXANOICACID
• NSC288649
• 6-acryloylaminocaproic Acid
• 6-acryloylamino-hexanoic acid
• N-acryloyl 6-aminocaproic acid
• 6-(Acryloylamino)hexanoic acid
• SAQWCPXBLNGTCC-UHFFFAOYSA-N
• 6-(PROP-2-ENAMIDO)HEXANOIC ACID
• SCHEMBL707155
• 20766-85-2
• AKOS000189719
• T70548
• MFCD06804452
• NSC-288649
• 6-Acrylamidohexanoic Acid, 98%
• DTXSID60314796
• CS-0158038
• Hexanoic acid, 6-[(1-oxo-2-propen-1-yl)amino]-
• AS-10462
• DA-08361
• A879442
• A1896

• MDL： MFCD06804452
• Inchi： 1S/C9H15NO3/c1-2-8(11)10-7-5-3-4-6-9(12)13/h2H,1,3-7H2,(H,10,11)(H,12,13)
• InChI Key： SAQWCPXBLNGTCC-UHFFFAOYSA-N
• SMILES： OC(CCCCCNC(C=C)=O)=O

Computed Properties

• Exact Mass: 185.10500
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.1±0.1 g/cm3
• Melting Point: 88.0 to 92.0 deg-C
• Boiling Point: 417.5±37.0 °C at 760 mmHg
• Flash Point: 206.3±26.5 °C
• PSA: 66.40000
• LogP: 1.32450
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

6-Acrylamidohexanoic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Material Chemicals High Polymer Materials

Additional information on 6-Acrylamidohexanoic Acid

Recent Advances in the Application of 6-Acrylamidohexanoic Acid (CAS 20766-85-2) in Chemical Biology and Pharmaceutical Research

6-Acrylamidohexanoic Acid (CAS 20766-85-2) has emerged as a versatile chemical building block in the fields of chemical biology and pharmaceutical research. This compound, characterized by its acrylamide and carboxylic acid functional groups, has been extensively utilized in the synthesis of polymer-based drug delivery systems, protein conjugation, and biomaterial engineering. Recent studies have highlighted its potential in addressing key challenges in targeted drug delivery and biocompatibility.

A 2023 study published in the Journal of Controlled Release demonstrated the use of 6-Acrylamidohexanoic Acid as a linker in pH-responsive drug delivery systems. The researchers synthesized a copolymer incorporating this compound, which showed remarkable stability in physiological conditions while enabling controlled drug release in acidic tumor microenvironments. The study reported a 40% increase in drug accumulation at tumor sites compared to conventional delivery systems.

In protein engineering applications, 6-Acrylamidohexanoic Acid has shown promise as a crosslinking agent. A recent Nature Communications article (2024) detailed its use in creating stable antibody-drug conjugates (ADCs) with improved pharmacokinetic properties. The hexanoic acid spacer provided optimal distance between the antibody and payload, reducing steric hindrance while maintaining conjugate stability in circulation.

The compound's role in biomaterial development was further explored in a 2024 Biomaterials Science publication, where it was incorporated into hydrogel networks for wound healing applications. The resulting materials exhibited tunable mechanical properties and sustained release of growth factors, with the carboxylic acid group enabling further functionalization with bioactive molecules.

Recent safety evaluations of 6-Acrylamidohexanoic Acid derivatives have shown favorable toxicological profiles. A 2023 regulatory assessment published in Regulatory Toxicology and Pharmacology confirmed that properly purified forms of the compound meet pharmaceutical excipient standards, with no significant cytotoxicity observed in standard assays at therapeutic concentrations.

Looking forward, researchers are exploring novel applications of 6-Acrylamidohexanoic Acid in mRNA vaccine formulations and CRISPR delivery systems. Preliminary results from ongoing studies suggest its potential in stabilizing nucleic acid payloads while maintaining efficient cellular uptake - a development that could significantly impact next-generation therapeutic modalities.